Cas no 1807028-02-9 (2-Bromo-3-chloro-4-fluorobenzaldehyde)

• Product Name: 2-Bromo-3-chloro-4-fluorobenzaldehyde
• CAS No: 1807028-02-9
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• CID: 4975383
• PubChem ID: 119012212
• Update Time: 2025-06-11

2-Bromo-3-chloro-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4-fluorobenzaldehyde
• F85777
• 1807028-02-9

• Inchi： 1S/C7H3BrClFO/c8-6-4(3-11)1-2-5(10)7(6)9/h1-3H
• InChI Key： VFRJZLULJYUFPP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C=O)F)Cl

Computed Properties

• Exact Mass: 235.90398g/mol
• Monoisotopic Mass: 235.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3-chloro-4-fluorobenzaldehyde

Recent Advances in the Application of 2-Bromo-3-chloro-4-fluorobenzaldehyde (CAS: 1807028-02-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-chloro-4-fluorobenzaldehyde (CAS: 1807028-02-9) is a multifunctional aromatic aldehyde that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of complex molecules, particularly in the development of novel drug candidates and bioactive probes. Its unique halogen substitution pattern offers distinct reactivity profiles, enabling selective transformations that are critical for structure-activity relationship (SAR) studies and targeted drug design.

Recent studies have highlighted the role of 2-Bromo-3-chloro-4-fluorobenzaldehyde in the synthesis of kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the preparation of selective BTK (Bruton's tyrosine kinase) inhibitors, showing promising results in preclinical models of autoimmune diseases. The compound's halogen-rich structure facilitates efficient cross-coupling reactions, which are essential for constructing diverse molecular scaffolds with potential therapeutic applications.

In the field of chemical biology, researchers have exploited the reactivity of 2-Bromo-3-chloro-4-fluorobenzaldehyde to develop fluorescent probes for protein labeling. A recent study published in ACS Chemical Biology (2024) described its use in creating environment-sensitive fluorophores that can monitor protein conformational changes in real-time. The electron-withdrawing effects of the halogen substituents were found to significantly influence the photophysical properties of the resulting probes, enabling precise detection of biomolecular interactions.

The compound's safety profile and synthetic accessibility have also been subjects of recent investigation. A 2024 toxicological assessment published in Regulatory Toxicology and Pharmacology confirmed favorable in vitro safety parameters, with particular attention to its metabolic stability and potential genotoxicity. These findings support its continued use in pharmaceutical development while highlighting the importance of proper handling due to its reactive aldehyde functionality.

Looking forward, the unique properties of 2-Bromo-3-chloro-4-fluorobenzaldehyde position it as a valuable tool for emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Several ongoing studies are exploring its incorporation into bifunctional molecules that can simultaneously engage target proteins and E3 ubiquitin ligases, representing a promising strategy for targeted protein degradation therapies.